Cas no 67475-56-3 (5-Fluoro-2-methoxybenzene-1-sulfonyl chloride)

5-Fluoro-2-methoxybenzene-1-sulfonyl chloride is a versatile sulfonylating reagent used in organic synthesis, particularly in the preparation of sulfonamides and sulfonate esters. Its key advantages include high reactivity due to the electron-withdrawing fluorine and methoxy groups, which enhance the electrophilicity of the sulfonyl chloride moiety. This compound is valuable in pharmaceutical and agrochemical research, enabling efficient derivatization of amines and alcohols. The fluorine substituent also offers potential for further functionalization or tuning of physicochemical properties in target molecules. It is typically handled under anhydrous conditions to prevent hydrolysis. The product’s stability and selectivity make it a practical choice for introducing sulfonyl groups in complex synthetic pathways.
5-Fluoro-2-methoxybenzene-1-sulfonyl chloride structure
67475-56-3 structure
Product Name:5-Fluoro-2-methoxybenzene-1-sulfonyl chloride
CAS No:67475-56-3
MF:C7H6ClFO3S
MW:224.637143611908
MDL:MFCD03618459
CID:824010
PubChem ID:2783409
Update Time:2025-06-28

5-Fluoro-2-methoxybenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 5-Fluoro-2-methoxybenzene-1-sulfonyl chloride
    • 5-Fluoro-2-methoxybenzenesulfonyl chloride
    • 5-FLUORO-2-METHOXYBENZENESULPHONYL CHLORIDE
    • Benzenesulfonyl chloride, 5-fluoro-2-methoxy- (9CI)
    • LUEBMKPHZDSPFH-UHFFFAOYSA-N
    • DTXSID70382643
    • FT-0686455
    • F1967-0095
    • BENZENESULFONYL CHLORIDE, 5-FLUORO-2-METHOXY-
    • MFCD03618459
    • BCP34425
    • 67475-56-3
    • 5-fluoro-2-(methyloxy)benzenesulfonyl chloride
    • AS-33263
    • A24488
    • FT-0678001
    • FT-0686845
    • SY018251
    • Benzenesulfonyl chloride,5-fluoro-2-methoxy-(9ci)
    • 5-fluoro-2-methoxybenzene-1-sulfonylchloride
    • EN300-211287
    • CS-W022379
    • 5-fluoro-2-methoxy-benzenesulfonyl Chloride
    • AM20040994
    • AKOS000302964
    • BB 0259956
    • SCHEMBL1127669
    • MDL： MFCD03618459
    • Inchi： 1S/C7H6ClFO3S/c1-12-6-3-2-5(9)4-7(6)13(8,10)11/h2-4H,1H3
    • InChI Key： LUEBMKPHZDSPFH-UHFFFAOYSA-N
    • SMILES： ClS(C1C=C(C=CC=1OC)F)(=O)=O

Computed Properties

  • Exact Mass: 223.9710211g/mol
  • Monoisotopic Mass: 223.9710211g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.8Ų
  • XLogP3: 2

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.5±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 309.8℃ at 760 mmHg
  • Flash Point: 141.2±23.7 °C
  • Refractive Index: 1.519
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

5-Fluoro-2-methoxybenzene-1-sulfonyl chloride Security Information

5-Fluoro-2-methoxybenzene-1-sulfonyl chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBES0064-1 G
5-fluoro-2-methoxybenzene-1-sulfonyl chloride
 67475-56-3 95%
1g
 ¥ 600.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBES0064-5 G
5-fluoro-2-methoxybenzene-1-sulfonyl chloride
 67475-56-3 95%
5g
 ¥ 1,801.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBES0064-10 G
5-fluoro-2-methoxybenzene-1-sulfonyl chloride
 67475-56-3 95%
10g
 ¥ 3,003.00 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
021294-1g
5-Fluoro-2-methoxybenzenesulfonyl chloride
 67475-56-3 97%
1g
 356CNY 2021-05-07
Chemenu
CM254462-25g
5-Fluoro-2-methoxybenzene-1-sulfonyl chloride
 67475-56-3 95%
25g
 $368 2021-06-16
Alichem
A015000265-250mg
5-Fluoro-2-methoxybenzenesulfonyl chloride
 67475-56-3 97%
250mg
 $480.00 2023-09-01
Alichem
A015000265-500mg
5-Fluoro-2-methoxybenzenesulfonyl chloride
 67475-56-3 97%
500mg
 $815.00 2023-09-01
Alichem
A015000265-1g
5-Fluoro-2-methoxybenzenesulfonyl chloride
 67475-56-3 97%
1g
 $1579.40 2023-09-01
Chemenu
CM254462-25g
5-Fluoro-2-methoxybenzene-1-sulfonyl chloride
 67475-56-3 95%
25g
 $368 2022-06-10
Apollo Scientific
PC10595-1g
5-Fluoro-2-methoxybenzenesulphonyl chloride
 67475-56-3
1g
 £15.00 2025-02-19

5-Fluoro-2-methoxybenzene-1-sulfonyl chloride Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:67475-56-3)5-氟-2-甲氧基苯磺酰氯
Order Number:LE1748240
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:35
Price ($):discuss personally
Email:18501500038@163.com

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:67475-56-3)5-氟-2-甲氧基苯磺酰氯
LE1748240
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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